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Compound of Interest

Compound Name: Diglycolic acid-d4

Cat. No.: B15088418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and

application of Diglycolic acid-d4. The information is compiled from various safety data sheets

and scientific literature to ensure a thorough understanding for professionals in research and

drug development.

Chemical and Physical Properties
Diglycolic acid-d4 is the deuterated form of diglycolic acid. The substitution of hydrogen with

deuterium is a powerful tool in metabolic research and quantitative analysis, providing a distinct

mass shift for mass spectrometry-based applications without significantly altering the chemical

properties of the molecule.
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Property Value Source(s)

Chemical Name Diglycolic-2,2,2',2'-d4 Acid [1]

Synonyms
2,2'-Oxydiacetic-d4 Acid, 3-

Oxapentanedioic-d4 Acid
[1]

CAS Number 1032504-39-4 [1]

Molecular Formula C₄H₂D₄O₅ [1]

Molecular Weight 138.11 g/mol [2]

Appearance White to off-white solid [1]

Melting Point 140 - 144 °C [3]

Solubility Soluble in water [3]

Storage Temperature Room temperature [1]

Toxicological Data
The toxicological profile of Diglycolic acid-d4 is considered to be similar to its non-deuterated

counterpart. Diglycolic acid is the primary toxic metabolite of diethylene glycol.[4]
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Hazard
Identification

Statement GHS Classification Source(s)

Acute Oral Toxicity

Harmful if swallowed.

The LD50 for the non-

deuterated form in

rats is 500 mg/kg.

Acute Toxicity, Oral

(Category 4)
[1],[5]

Skin

Corrosion/Irritation
Causes skin irritation.

Skin Irritation

(Category 2)
[1],[6]

Serious Eye

Damage/Irritation

Causes serious eye

irritation.

Eye Irritation

(Category 2A)
[1],[6]

Specific Target Organ

Toxicity (Single

Exposure)

May cause respiratory

irritation.

STOT SE (Category

3)
[1],[6]

Carcinogenicity

Not classified as a

carcinogen by IARC

or ACGIH.

Not classified [1]

Mutagenicity No data available. Not classified [1]

Teratogenicity No data available. Not classified [1]

Handling, Storage, and First Aid
Proper handling and storage procedures are crucial to ensure the safety of laboratory

personnel.
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Aspect Recommendation Source(s)

Handling

Avoid contact with skin and

eyes. Prevent dust formation.

Use in a well-ventilated area or

under a fume hood. Wash

hands thoroughly after

handling.

[1],[6]

Storage

Store in a tightly closed

container in a dry and well-

ventilated place at room

temperature.

[1],[6]

In case of Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Seek medical attention.

[1],[7]

In case of Skin Contact

Wash off with plenty of soap

and water. Remove

contaminated clothing. Seek

medical attention if irritation

persists.

[1],[7]

If Inhaled

Move person to fresh air. If not

breathing, give artificial

respiration. Seek medical

attention.

[1],[7]

If Swallowed

Rinse mouth with water. Do

NOT induce vomiting. Seek

medical attention.

[1],[7]

Metabolic Pathway and Toxicity Mechanism
Diglycolic acid is the nephrotoxic metabolite of diethylene glycol. Its toxicity stems from its

ability to induce mitochondrial dysfunction and chelate calcium. The following diagram
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illustrates the metabolic conversion of diethylene glycol to diglycolic acid and the subsequent

cellular toxicity pathway.

Metabolism

Cellular Toxicity

Diethylene Glycol 2-Hydroxyethoxyacetic acid
Alcohol/Aldehyde Dehydrogenase

Diglycolic Acid
Aldehyde Dehydrogenase

MitochondrionEnters Cell
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Click to download full resolution via product page

Metabolic pathway of diethylene glycol to diglycolic acid and its mechanism of toxicity.

Experimental Protocols
The following are detailed, plausible experimental protocols for the synthesis of Diglycolic
acid-d4 and its use in a quantitative analytical method. These are example protocols and may

require optimization for specific laboratory conditions.

Synthesis of Diglycolic Acid-d4
This protocol describes a plausible method for the synthesis of Diglycolic acid-d4 from

deuterated chloroacetic acid.

Materials:

Chloroacetic acid-d2 (ClCD₂COOH)

Sodium hydroxide (NaOH)

Deuterium oxide (D₂O)

Hydrochloric acid (HCl), concentrated

Diethyl ether
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Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask with reflux condenser

Magnetic stirrer with heating plate

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux

condenser, dissolve 10 g of sodium hydroxide in 100 mL of deuterium oxide.

Addition of Reactant: To the stirred solution, add 20 g of chloroacetic acid-d2 in small

portions. The reaction is exothermic, so the addition should be controlled to maintain a gentle

reflux.

Reflux: After the addition is complete, heat the mixture to reflux for 4 hours.

Acidification: Cool the reaction mixture to room temperature and then carefully acidify with

concentrated hydrochloric acid to a pH of approximately 1.

Extraction: Transfer the acidified solution to a separatory funnel and extract the product with

diethyl ether (3 x 100 mL).

Drying and Evaporation: Combine the organic layers and dry over anhydrous magnesium

sulfate. Filter the drying agent and remove the solvent under reduced pressure using a rotary

evaporator.

Purification: The resulting crude product can be recrystallized from hot water to yield pure

Diglycolic acid-d4 as a white crystalline solid.

Quantification of Diglycolic Acid in a Biological Matrix
using LC-MS/MS
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This protocol outlines a method for the quantification of diglycolic acid in a biological sample

(e.g., plasma) using Diglycolic acid-d4 as an internal standard.

Materials:

Biological matrix (e.g., human plasma)

Diglycolic acid standard

Diglycolic acid-d4 (internal standard)

Acetonitrile, LC-MS grade

Formic acid, LC-MS grade

Water, LC-MS grade

Microcentrifuge tubes

Vortex mixer

Centrifuge

LC-MS/MS system with a C18 column

Procedure:

Preparation of Standards and Internal Standard:

Prepare a stock solution of diglycolic acid (1 mg/mL) in water.

Prepare a stock solution of Diglycolic acid-d4 (1 mg/mL) in water.

Prepare a series of calibration standards by spiking the diglycolic acid stock solution into

the blank biological matrix.

Prepare a working internal standard solution of Diglycolic acid-d4 (e.g., 10 µg/mL) in

water.
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Sample Preparation:

To 100 µL of plasma sample, calibration standard, or quality control sample in a

microcentrifuge tube, add 10 µL of the working internal standard solution (Diglycolic acid-
d4).

Add 400 µL of ice-cold acetonitrile to precipitate proteins.

Vortex for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream

of nitrogen.

Reconstitute the residue in 100 µL of the mobile phase (e.g., 95:5 water:acetonitrile with

0.1% formic acid).

LC-MS/MS Analysis:

LC Conditions (Example):

Column: C18, 2.1 x 100 mm, 1.8 µm

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Gradient: Start with 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and then

return to initial conditions.

MS/MS Conditions (Example - Negative Ion Mode):

Monitor the following MRM transitions:
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Diglycolic acid: Q1 133.0 -> Q3 89.0

Diglycolic acid-d4: Q1 137.0 -> Q3 92.0

Data Analysis:

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the concentration of the calibration standards.

Determine the concentration of diglycolic acid in the samples from the calibration curve.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for the quantitative analysis of diglycolic

acid using Diglycolic acid-d4 as an internal standard.
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Workflow for the quantitative analysis of diglycolic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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